Cas no 338795-24-7 (3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine)
3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-THIOPHENECARBALDEHYDE N-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]HYDRAZONE
- 3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine
- 2-Thiophenecarboxaldehyde, 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazone
-
3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630146-1mg |
(E)-3-chloro-2-(2-(thiophen-2-ylmethylene)hydrazinyl)-5-(trifluoromethyl)pyridine |
338795-24-7 | 98% | 1mg |
¥473.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630146-5mg |
(E)-3-chloro-2-(2-(thiophen-2-ylmethylene)hydrazinyl)-5-(trifluoromethyl)pyridine |
338795-24-7 | 98% | 5mg |
¥672.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630146-10mg |
(E)-3-chloro-2-(2-(thiophen-2-ylmethylene)hydrazinyl)-5-(trifluoromethyl)pyridine |
338795-24-7 | 98% | 10mg |
¥747.00 | 2024-05-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00912863-1g |
3-Chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine |
338795-24-7 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| A2B Chem LLC | AI75008-1mg |
3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine |
338795-24-7 | >90% | 1mg |
$202.00 | 2023-12-30 | |
| A2B Chem LLC | AI75008-5mg |
3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine |
338795-24-7 | >90% | 5mg |
$215.00 | 2023-12-30 | |
| A2B Chem LLC | AI75008-10mg |
3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine |
338795-24-7 | >90% | 10mg |
$241.00 | 2023-12-30 | |
| A2B Chem LLC | AI75008-500mg |
3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine |
338795-24-7 | >90% | 500mg |
$729.00 | 2023-12-30 | |
| A2B Chem LLC | AI75008-1g |
3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine |
338795-24-7 | >90% | 1g |
$1313.00 | 2023-12-30 |
3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine
Introduction to 3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine (CAS No. 338795-24-7)
3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine (CAS No. 338795-24-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple functional groups, including a pyridine core, a thiophene moiety, and a hydrazine substituent. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further development in drug discovery and therapeutic applications.
The pyridine ring in this compound serves as a key pharmacophore, contributing to its binding affinity and interaction with biological targets. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate various biological pathways. The chloro group at the 3-position of the pyridine ring introduces electrophilicity, which can be exploited for further functionalization or for enhancing metabolic stability. Additionally, the trifluoromethyl group at the 5-position adds lipophilicity and metabolic resistance, making it an attractive feature for drug candidates that require prolonged half-life and improved bioavailability.
The presence of the thiophen-2-yl moiety in the molecule further enhances its structural diversity and potential biological activity. Thiophene derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The methylidene group bridging the hydrazine and thiophene units introduces additional conformational flexibility, which can influence the compound's interactions with biological targets. This structural motif is reminiscent of several known pharmacologically active compounds, suggesting that 3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine may exhibit similar or even novel biological activities.
The hydrazin-1-yl substituent is another critical feature of this compound that warrants detailed investigation. Hydrazine derivatives have been extensively studied due to their potential as bioactive molecules. They can participate in various chemical reactions, including condensation reactions with carbonyl compounds, which can lead to the formation of Schiff bases—a class of compounds known for their diverse biological activities. The hydrazinyl group in this molecule could serve as a scaffold for further derivatization, allowing chemists to explore new analogs with tailored properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine with biological targets. These studies have highlighted the potential of this compound as an inhibitor or modulator of enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies suggest that this molecule may interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases.
In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymatic targets. The combination of the chloro, trifluoromethyl, and hydrazinyl groups appears to contribute to its potency by enhancing binding affinity and selectivity. Additionally, the presence of the thiophene moiety may confer additional therapeutic benefits by modulating redox-sensitive pathways or interacting with specific protein domains.
The synthesis of 3-chloro-2-[(E)-2-[(thiophen-2-yli)methylidene]hydrazin--1--yl]-5-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as condensation reactions, cyclization processes, and functional group modifications. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been explored to optimize yield and purity. These approaches not only facilitate the production of high-quality material but also provide insights into potential synthetic routes for related compounds.
The development of new pharmaceuticals relies heavily on understanding the structure-property relationships within complex molecules like this one. By leveraging modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, researchers can gain detailed insights into the molecular structure and conformational dynamics of 3-chloro--[E]-[2]-[[thiophen--[2]-yli)methylidene]--hydrazin--[1]-yil]--5--(trifluoromethyl)pyridine. These data are crucial for refining computational models and for guiding further structural optimization efforts.
The potential therapeutic applications of this compound are broad-ranging. Given its structural features and preliminary pharmacological activity, it may find utility in treating conditions such as cancer, inflammation, and neurological disorders. The ability to modify specific functional groups while maintaining overall structural integrity offers a pathway to develop a series of derivatives with enhanced efficacy or reduced side effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating these promising findings into clinical reality.
As research progresses, it is anticipated that new insights will emerge regarding the mechanism(s) by which 3-chloro--[E]-[2]-[[thiophen--[2]-yli)methylidene]--hydrazin--[1]-yil]--5--(trifluoromethyl)pyridine exerts its effects on biological systems. Understanding these mechanisms will be critical for designing rational strategies for drug development and for identifying potential drug-drug interactions or adverse effects.
In conclusion,3-chloro--[E]-[2]-[[thiophen--[2]-yli)methylidene]--hydrazin--[1]-yil]--5--(trifluoromethyl)pyridine (CAS No 338795 24 7) represents an intriguing molecule with significant potential in pharmaceutical research Its unique structural features combined with promising preclinical data position it as a valuable candidate for further exploration In light o ongoing advancements i chemical biology computational modeling an pharmaceutical sciences it is likely that thia compoun wi continue play an important role i future drug discovery efforts
338795-24-7 (3-chloro-2-[(E)-2-[(thiophen-2-yl)methylidene]hydrazin-1-yl]-5-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)